4-cyano-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)benzenesulfonamide
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Description
4-cyano-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C16H18N4O3S and its molecular weight is 346.41. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Bioactivity Studies
A study by Gul et al. (2016) focused on synthesizing benzenesulfonamides, similar in structure to 4-cyano-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)benzenesulfonamide. These compounds were tested for cytotoxicity, tumor specificity, and potential as carbonic anhydrase inhibitors, showing interesting activities that may be crucial for anti-tumor studies.
Microwave-Assisted Synthesis and Bioevaluation
Another study by Gul et al. (2017) synthesized benzenesulfonamide derivatives through microwave irradiation. These compounds showed cytotoxic activities and inhibitory effects on carbonic anhydrase I and II, indicating potential for further research in these areas.
Antimicrobial Activity
The antimicrobial activity of similar compounds was explored by Sarvaiya et al. (2019). They synthesized compounds that were evaluated against various bacteria and fungi, providing insights into their potential as antimicrobial agents.
Cytotoxic and Carbonic Anhydrase Inhibitory Effects
The study by Gul et al. (2016) synthesized compounds with structures similar to this compound. These compounds were investigated for their cytotoxic and carbonic anhydrase inhibitory effects, with some showing good inhibition profiles and potential as novel anticancer agents.
properties
IUPAC Name |
4-cyano-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]benzenesulfonamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C16H18N4O3S/c17-9-13-1-3-16(4-2-13)24(21,22)19-15-10-18-20(12-15)11-14-5-7-23-8-6-14/h1-4,10,12,14,19H,5-8,11H2 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WQLUKZKOOQIMMO-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1CN2C=C(C=N2)NS(=O)(=O)C3=CC=C(C=C3)C#N |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N4O3S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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